Cas no 885521-84-6 (3,6-Dibromo (1h)Indazole)

• Product Name: 3,6-Dibromo (1h)Indazole
• CAS No: 885521-84-6
• MF: C₇H₄Br₂N₂
• MW: 275.928059577942
• CID: 840524
• PubChem ID: 24728211
• Update Time: 2025-11-02

3,6-Dibromo (1h)Indazole Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-1H-indazole
• 1H-INDAZOLE,3,6-DIBROMO-
• 3,6-Dibromo (1H)indazole
• 3,6-dibromo-2H-indazole
• 1H-INDAZOLE,3,6-DIBROMO
• 3,6-DIBROMO-INDAZOLE
• 3,6-Dibromo-1H-indazole (ACI)
• DTXSID80646268
• AKOS016004081
• MB04899
• DB-077985
• MFCD07781598
• 3,6-Dibromo(1H)indazole
• 885521-84-6
• CS-0319240
• G82790
• 3,6-Dibromo (1h)Indazole

• Inchi： 1S/C7H4Br2N2/c8-4-1-2-5-6(3-4)10-11-7(5)9/h1-3H,(H,10,11)
• InChI Key： UZVUZQPJNJJVJF-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C(=NN2)Br)=CC=1

Computed Properties

• Exact Mass: 273.87400
• Monoisotopic Mass: 273.87412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68000
• LogP: 3.08790

Additional information on 3,6-Dibromo (1h)Indazole

3,6-Dibromo (1H)Indazole (CAS No. 885521-84-6): A Versatile Building Block in Medicinal Chemistry and Material Science

3,6-Dibromo (1H)Indazole (CAS No. 885521-84-6) is a halogenated heterocyclic compound that has gained significant attention in recent years due to its unique structural features and broad application potential. As a brominated indazole derivative, this compound serves as a crucial pharmaceutical intermediate and organic synthesis building block, particularly in the development of novel drug candidates and functional materials.

The molecular structure of 3,6-Dibromo-1H-indazole features two bromine atoms at the 3- and 6-positions of the indazole ring system, which significantly enhances its reactivity in various coupling reactions. This characteristic makes it particularly valuable in cross-coupling reactions such as Suzuki, Stille, and Buchwald-Hartwig reactions, which are fundamental to modern medicinal chemistry and drug discovery processes.

Recent trends in pharmaceutical research show growing interest in indazole-based compounds due to their diverse biological activities. The 3,6-dibromo substitution pattern offers unique opportunities for further functionalization, making this compound particularly attractive for developing kinase inhibitors, anticancer agents, and anti-inflammatory drugs. Researchers are actively exploring its potential in addressing current medical challenges, including drug-resistant infections and chronic inflammatory conditions.

In material science, 3,6-Dibromo (1H)Indazole serves as a precursor for constructing organic electronic materials and coordination polymers. Its ability to form stable metal complexes makes it valuable for developing luminescent materials and molecular sensors. The compound's thermal stability and electronic properties are being investigated for potential applications in OLED technology and organic photovoltaics, aligning with the global push for sustainable energy solutions.

The synthesis and handling of 3,6-Dibromo-1H-indazole require specialized knowledge in heterocyclic chemistry. Modern synthetic approaches focus on improving yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's commitment to green chemistry principles. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and ensuring its quality for research applications.

Market analysis indicates steady growth in demand for brominated heterocycles like 3,6-Dibromo (1H)Indazole, driven by expanding pharmaceutical R&D budgets and increasing interest in targeted therapies. The compound's versatility as a chemical building block makes it valuable across multiple sectors, from drug development to advanced materials research. Suppliers are responding to this demand by optimizing production processes and ensuring reliable supply chains.

From a regulatory perspective, 3,6-Dibromo-1H-indazole is subject to standard chemical handling protocols. Researchers and manufacturers must comply with laboratory safety guidelines and chemical management regulations. Proper documentation, including safety data sheets and certificates of analysis, is essential for its procurement and use in various applications.

Future research directions for 3,6-Dibromo (1H)Indazole include exploring its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), two rapidly growing areas in drug discovery. Its unique structure may offer advantages in developing next-generation therapeutics and diagnostic agents, particularly in oncology and neurological disorders.

In conclusion, 3,6-Dibromo (1H)Indazole (CAS No. 885521-84-6) represents an important chemical intermediate with wide-ranging applications in pharmaceutical and material sciences. Its unique structural features and reactivity profile continue to inspire innovative research across multiple disciplines. As scientific understanding of indazole chemistry advances, this compound is likely to play an increasingly significant role in developing solutions to contemporary challenges in healthcare and technology.